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Compound of Interest

2-Amino-6-chloro-9H-purine-9-
Compound Name: o
acetic acid

Cat. No.: B118456

An In-depth Technical Guide to the Safety and Handling of 2-Amino-6-chloro-9H-purine-9-
acetic acid

This guide provides comprehensive safety and handling information for 2-Amino-6-chloro-9H-
purine-9-acetic acid, tailored for researchers, scientists, and professionals in drug
development. The following sections detail the chemical's properties, associated hazards, and
recommended safety protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Amino-6-chloro-9H-purine-9-
acetic acid is presented below. This data is essential for safe handling and storage.
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Property Value

CAS Number 149376-70-5[1][2]

Molecular Formula C7HeCINsO2[1][2]

Molecular Weight 227.61 g/mol [1][2]
Appearance Solid

Melting Point >300 °C

Boiling Point 609.4+65.0 °C (Predicted)[3]
Density 1.99+0.1 g/cm3 (Predicted)[3]

Hazard Identification and GHS Classification

2-Amino-6-chloro-9H-purine-9-acetic acid is classified as a hazardous substance.[4] The
Globally Harmonized System (GHS) classification is as follows:

Hazard Class Category
Skin Corrosion/Irritation 2[1]
Serious Eye Damage/Eye Irritation 2[1]

Specific Target Organ Toxicity, Single Exposure 3]

(Respiratory Tract Irritation)

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1][5]

e H319: Causes serious eye irritation.[1][5]

o H335: May cause respiratory irritation.[1][5]
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Precautionary Statements: A comprehensive list of precautionary statements for handling this
compound is provided in the table below.

Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[1][5][6]
P264 Wash skin thoroughly after handling.[1][5][6]
Use only outdoors or in a well-ventilated area.[1]
P271
[51[6]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][5][6]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[1][5][6]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[1][5][6]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 ] o
present and easy to do. Continue rinsing.[1][5]
[6]
P319 Get medical help if you feel unwell.[1][5]
P332+P317 If skin irritation occurs: Get medical help.[1][5]
P337+P317 If eye irritation persists: Get medical help.[1]
Take off contaminated clothing and wash it
P362+P364
before reuse.[1][5]
Store in a well-ventilated place. Keep container
P403+P233 ,
tightly closed.[1][5]
P405 Store locked up.[1][5]
Dispose of contents/container to an approved
P501

waste disposal plant.[1][5]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk of exposure.

Handling:

Avoid all personal contact, including inhalation of dust.[4]
e Use in a well-ventilated area.[4][6]

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
a dust mask (type N95 or equivalent).

e Do not eat, drink, or smoke when handling this product.[4][6]

e Wash hands thoroughly with soap and water after handling.[4]

e Launder contaminated clothing before reuse.[4]

Storage:

» Store in original, tightly sealed containers.[4]

o Keep in a cool, dry, and well-ventilated area.[4]

o Store away from incompatible materials and foodstuff containers.[4]

» Protect containers from physical damage and check regularly for leaks.[4]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route

First Aid Measures

Eye Contact

Immediately wash out with fresh running water.
Ensure complete irrigation by keeping eyelids

apart. Seek medical attention if pain persists.[4]

Skin Contact

Flush skin and hair with running water and soap
if available. Seek medical attention if irritation

occurs.[4]

Remove from the contaminated area to fresh air.

[4] If breathing is difficult, give oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration and consult a
doctor immediately.[5]
Accidental ingestion may be harmful.[4] Rinse
Ingestion mouth with water. Do NOT induce vomiting.

Seek immediate medical attention.[7]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2-Amino-6-

chloro-9H-purine-9-acetic acid:

Protection Type

Recommendation

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[7]

Skin Protection

Wear protective gloves and clothing to prevent

skin contact.[6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation is experienced. A dust

mask type N95 (US) is recommended.[8]

Accidental Release Measures
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In case of a spill, follow these procedures:

Minor Spills:

Remove all ignition sources.

Clean up spills immediately.

Avoid contact with skin and eyes.

Use dry clean-up procedures and avoid generating dust.

Place the spilled material in a suitable, labeled container for waste disposal.[4]

Major Spills:

Alert emergency responders and advise personnel in the area.

Control personal contact by wearing appropriate protective clothing.

Prevent spillage from entering drains or water courses.

Recover the product wherever possible.[4]

Experimental Protocols

While specific experimental data for this compound is not publicly available, a general protocol
for assessing the cytotoxicity of a similar compound using an MTT assay is provided below as
a representative experimental methodology.

Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

o Cell Culture: Plate a suitable cancer cell line (e.g., HelLa) in a 96-well plate at a density of
5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

o Compound Treatment: Prepare a stock solution of 2-Amino-6-chloro-9H-purine-9-acetic
acid in a suitable solvent (e.g., DMSO). Serially dilute the stock solution to obtain a range of
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desired concentrations. Add the different concentrations of the compound to the wells
containing the cells and incubate for 48-72 hours.

o MTT Addition: After the incubation period, add 20 pL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

e Formazan Solubilization: Remove the MTT solution and add 150 pL of a solubilizing agent
(e.g., DMSO) to each well to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm
using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration compared to
the untreated control. Determine the IC50 value (the concentration of the compound that
inhibits 50% of cell growth).

Visualizations

The following diagrams illustrate key safety concepts and workflows relevant to handling
chemical compounds in a laboratory setting.
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Hierarchy of Controls for Chemical Safety

Elimination

(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Chemical Spill Response Workflow

Assess the Spill
(Identify substance, quantity, and risks)

Alert Personnel & Evacuate
(If necessary)

Don Personal Protective Equipment (PPE)

Contain the Spill
(Use absorbent materials)

Clean Up the Spill
(Follow specific procedures)

Decontaminate the Area
and affected equipment

Dispose of Waste
(In labeled, sealed containers)

Report the Incident
(Document the spill and response)

Click to download full resolution via product page

Caption: General Workflow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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